Cas no 1514088-31-3 (3-(2-cyclopropylphenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(2-cyclopropylphenyl)-3-hydroxypropanenitrile
• CAS No: 1514088-31-3
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 6323228
• PubChem ID: 79983579
• Update Time: 2025-10-19

3-(2-cyclopropylphenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopropylphenyl)-3-hydroxypropanenitrile
• EN300-1869780
• 1514088-31-3
• AKOS018543296

• Inchi： 1S/C12H13NO/c13-8-7-12(14)11-4-2-1-3-10(11)9-5-6-9/h1-4,9,12,14H,5-7H2
• InChI Key： YZBZOMBBPPKBCO-UHFFFAOYSA-N
• SMILES： OC(CC#N)C1C=CC=CC=1C1CC1

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-(2-cyclopropylphenyl)-3-hydroxypropanenitrile

Introduction to 3-(2-cyclopropylphenyl)-3-hydroxypropanenitrile (CAS No. 1514088-31-3)

3-(2-cyclopropylphenyl)-3-hydroxypropanenitrile is a compound with the CAS registry number 1514088-31-3, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyclopropyl group, a phenyl ring, and a hydroxynitrile moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of 3-(2-cyclopropylphenyl)-3-hydroxypropanenitrile involves a series of intricate organic reactions, including nucleophilic substitutions, cyclopropanation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and environmental impact. Researchers have also explored the use of biocatalysts and green chemistry principles to further optimize the synthesis pathway.

One of the most promising applications of 3-(2-cyclopropylphenyl)-3-hydroxypropanenitrile lies in its potential as a building block for bioactive molecules. Studies have shown that this compound exhibits moderate to high activity against various enzymes, making it a valuable lead compound in drug discovery programs. For instance, its ability to inhibit histone deacetylases (HDACs) has been explored in preclinical models of cancer and neurodegenerative diseases.

In addition to its therapeutic potential, 3-(2-cyclopropylphenyl)-3-hydroxypropanenitrile has also been investigated for its role in agrochemicals. Its ability to modulate plant growth hormones has led to studies on its use as a plant growth regulator or pest control agent. Recent research has focused on improving its bioavailability and stability under field conditions to enhance its practical applications.

The structural uniqueness of CAS No. 1514088-31-3 also makes it an interesting candidate for materials science applications. Its rigid cyclopropyl group and electron-withdrawing nitrile moiety contribute to its mechanical and electronic properties, which could be exploited in the development of advanced polymers or organic semiconductors.

From a mechanistic standpoint, the reactivity of 3-(2-cyclopropylphenyl)-3-hydroxypropanenitrile is influenced by the electronic effects of its substituents. The cyclopropyl group introduces strain and enhances reactivity towards certain transformations, while the hydroxynitrile group provides sites for further functionalization. These properties have been leveraged in various cross-coupling reactions and click chemistry protocols.

Recent studies have also delved into the stereochemical outcomes of reactions involving CAS No. 1514088-31-3, revealing insights into enantioselective synthesis strategies. The development of asymmetric catalysts tailored for this compound has opened new avenues for producing enantiopure derivatives with enhanced pharmacological profiles.

In terms of safety and handling, CAS No. 1514088-31-3 is classified as a non-hazardous chemical under standard laboratory conditions. However, proper precautions should be taken during synthesis and handling to ensure compliance with occupational safety standards.

Looking ahead, the continued exploration of 3-(2-cyclopropylphenyl)-3-hydroxypropanenitrile is expected to yield further breakthroughs in both academic research and industrial applications. Its versatility as a chemical building block positions it as a key player in the development of next-generation therapeutics, agrochemicals, and advanced materials.

In conclusion, CAS No. 1514088-31-3, or 3-(2-cyclopropylphenyl)-3-hydroxypropanenitrile, stands out as a multifaceted compound with immense potential across diverse scientific domains. As research progresses, this compound is poised to make significant contributions to advancing modern chemistry and technology.